Cas no 1178435-57-8 (2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1178435-57-8
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD12859497
• CID: 2622167
• PubChem ID: 53211241
• Update Time: 2025-04-21

2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95%
• MFCD12859497
• AKOS005821086
• 3'-Chloro-4-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 1178435-57-8
• 2-(3-CHLORO-4-METHOXYPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID00681272
• 2-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD12859497
• Inchi： 1S/C14H10ClFO3/c1-19-13-5-2-8(6-12(13)15)10-4-3-9(16)7-11(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： RMQBWTMAORIXLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1C(=O)O)F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls